Cas no 78372-01-7 (3-(4-chloro-2-methylphenyl)-1-(4-methylbenzyl)-1-(2-pyrrolidin-1-ylethyl)urea hydrochloride)
78372-01-7 structure
Product Name:3-(4-chloro-2-methylphenyl)-1-(4-methylbenzyl)-1-(2-pyrrolidin-1-ylethyl)urea hydrochloride
CAS No:78372-01-7
MF:C22H29Cl2N3O
MW:422.39116358757
CID:1793410
PubChem ID:3060922
Update Time:2025-04-21
3-(4-chloro-2-methylphenyl)-1-(4-methylbenzyl)-1-(2-pyrrolidin-1-ylethyl)urea hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 3-(4-chloro-2-methylphenyl)-1-(4-methylbenzyl)-1-(2-pyrrolidin-1-ylethyl)urea hydrochloride
- 3-(4-chloro-2-methylphenyl)-1-[(4-methylphenyl)methyl]-1-(2-pyrrolidin-1-ylethyl)urea,hydrochloride
- Urea, 1-(4-chloro-o-tolyl)-3-(p-methylbenzyl)-3-(2-pyrrolidinylethyl)-, hydrochloride
- DTXSID00229037
- 78372-01-7
- C 5326
- 1-(4-Chloro-o-tolyl)-3-(p-methylbenzyl)-3-(2-pyrrolidinylethyl)urea hydrochloride
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- Inchi: 1S/C22H28ClN3O.ClH/c1-17-5-7-19(8-6-17)16-26(14-13-25-11-3-4-12-25)22(27)24-21-10-9-20(23)15-18(21)2;/h5-10,15H,3-4,11-14,16H2,1-2H3,(H,24,27);1H
- InChI Key: DPUXOXKERPFNIY-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C)C=1)NC(N(CC1C=CC(C)=CC=1)CCN1CCCC1)=O.Cl
Computed Properties
- Exact Mass: 421.1687679g/mol
- Monoisotopic Mass: 421.1687679g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 461
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.6Ų
3-(4-chloro-2-methylphenyl)-1-(4-methylbenzyl)-1-(2-pyrrolidin-1-ylethyl)urea hydrochloride Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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